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Compound of Interest

Compound Name: Didecylamine

Cat. No.: B041449

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for didecylamine. The following sections detail its chemical properties,
associated hazards, and the necessary precautions for its safe use in a laboratory and
research environment. All quantitative data is summarized in tables for clarity, and key
procedures are visualized using workflow diagrams.

Chemical Identification and Properties

Didecylamine is a long-chain aliphatic amine used in various industrial and research
applications, including as a surfactant, emulsifier, corrosion inhibitor, and as a chemical
intermediate.[1][2]

Table 1: Compound Identification
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Identifier

Chemical Name

Value

Didecylamine[3][4]

1-Decanamine, N-decyl-; N-decyldecan-1-

Synonyms ) ) )

amine; di-n-Decylamine[1][3][4]
CAS Number 1120-49-6[4]
EC Number 214-312-1[3][4][5]

Molecular Formula

C20H43N[4][6]

| Molecular Weight | 297.56 g/mol [6][7] |

Table 2: Physical and Chemical Properties

Property Value

Appearance White to pale yellow solid[8]

Form Solid

Melting Point 38-40 °C (lit.)[6][9]

Boiling Point 179-180 °C at 2 mmHg (lit.)[6][9]

Flash Point 113 °C (235.4 °F) - closed cup

Stability Stable under recommended storage conditions.

[6]19]

Combustibility

Combustible[2][6][9]

Incompatible Materials

Strong oxidizing agents, acids, acid anhydrides,
acid chlorides[9][10]

| Hazardous Decomposition | Carbon oxides (CO, CO2), Nitrogen oxides (NOx) |

Hazard Identification and GHS Classification
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Didecylamine is a hazardous substance that poses significant risks upon exposure. It is
classified as harmful if swallowed, causes severe skin burns and eye damage, and is very toxic
to aquatic life with long-lasting effects.[2][4]

Table 3: GHS Hazard Classification

Hazard Class Category Signal Word Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4 Danger
swallowed[2][3][4]
H314: Causes severe
Skin Corrosion Sub-category 1A Danger skin burns and eye
damage[2][3][4]
o _ H315: Causes skin
Skin Irritation Category 2 Warning o
irritation[4][5]
) H318/H319: Causes
Serious Eye . .
Category 1/2 Danger / Warning serious eye

Damage/Irritation N
damage/irritation[4][5]

Specific Target Organ
o ) ] H335: May cause
Toxicity (Single Category 3 Warning ) o
respiratory irritation[4]
Exposure)

Hazardous to the )
. . H400: Very toxic to
Agquatic Environment Category 1 Danger

aquatic life[11
(Acute) a ]

| Hazardous to the Aquatic Environment (Chronic) | Category 1 | Danger | H410: Very toxic to
aquatic life with long lasting effects |

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize the risks associated with
didecylamine.

Precautions for Safe Handling:
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o Work in a well-ventilated area, preferably under a chemical fume hood.[3][10][12]

¢ Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective
equipment (PPE).[3][8]

e Prevent the formation of dust and aerosols.[3][11]

e Use non-sparking tools and ground all equipment to prevent static discharge.[3][10]
e Do not eat, drink, or smoke in areas where the chemical is handled.[3]

e Wash hands and any exposed skin thoroughly after handling.[3][5]

Conditions for Safe Storage:

Store in a tightly closed, properly labeled container.[13]

Keep in a dry, cool, and well-ventilated place away from heat and sources of ignition.[10]

Store locked up in a segregated and approved area.[3][10]

Store away from incompatible materials such as strong oxidizing agents and acids.[9][10]

Diagram 1: General workflow for the safe handling of Didecylamine.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The selection should be
based on a thorough risk assessment of the specific procedures being performed.

Table 4: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Purpose

Tightly fitting chemical .
) Protects against splashes
Eye/Face Protection splash goggles and a full-

face shield.[13][14]

and corrosive dust/mists.

Chemical-resistant gloves

(e.g., nitrile, neoprene).[3][15] Prevents skin contact,
Skin/Body Protection Impervious lab coat or absorption, and chemical

chemical-resistant suit.[3][14] burns.

Closed-toe shoes.[15]

| Respiratory Protection| Use in a chemical fume hood. If ventilation is inadequate or exposure
limits are exceeded, use a NIOSH-approved full-face respirator with appropriate cartridges.[15]
| Protects against inhalation of harmful dust or vapors. |

Assess Task Risk

Low Risk High Risk

Low Exposure Risk igh Exposure Risk

e.g., Weighing powder, transfers,

e.g., Handling sealed containers heating, potential for splash

- Full PPE Required:

Minimum PPE: . q .
- Chemical goggles & face shield
- Safety glasses . :
- Chemical-resistant gloves
- Lab coat .
Gloves - Impervious lab coat
- Respiratory protection (if needed)

Click to download full resolution via product page

Diagram 2: Logic for selecting appropriate PPE based on task risk.

First Aid and Emergency Measures
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Immediate and appropriate first aid is crucial in the event of an exposure. Always have an
emergency eyewash station and safety shower readily accessible.

First Aid Procedures:

e Inhalation: Immediately move the exposed person to fresh air.[13] If breathing is difficult,
administer oxygen. If breathing has stopped, perform artificial respiration.[16] Seek
immediate medical attention.[3][13]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes.[3][13][17] Get immediate medical aid.[13]

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][13][17] Remove contact lenses if present
and easy to do.[3] Seek immediate medical attention.[3][13]

 Ingestion: Do NOT induce vomiting.[3][13] If the victim is conscious and alert, rinse their
mouth with water and give 2-4 cupfuls of milk or water.[13] Never give anything by mouth to
an unconscious person.[3][13] Call a poison control center or doctor immediately.[3]

Mov_e to fresh air. Remove contaminated clothing. Flush with water for 15+ min. R|n_se mouth. s
Provide oxygen or - - DO NOT induce vomiting.
. N Flush with water for 15+ min. Remove contact lenses. ; . .
artificial respiration if needed. Give water if conscious.

\ 4 \ 4

[ Seek Immediate [P
gl Vedical Attention |

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://pim-resources.coleparmer.com/sds/10578.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://pim-resources.coleparmer.com/sds/10578.pdf
https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://pim-resources.coleparmer.com/sds/10578.pdf
https://www.hazmatschool.com/blog/first-air-procedures-for-chemical-hazards/
https://pim-resources.coleparmer.com/sds/10578.pdf
https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://pim-resources.coleparmer.com/sds/10578.pdf
https://www.hazmatschool.com/blog/first-air-procedures-for-chemical-hazards/
https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://pim-resources.coleparmer.com/sds/10578.pdf
https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://pim-resources.coleparmer.com/sds/10578.pdf
https://pim-resources.coleparmer.com/sds/10578.pdf
https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://pim-resources.coleparmer.com/sds/10578.pdf
https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://www.benchchem.com/product/b041449?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Diagram 3: Decision tree for first aid response to Didecylamine exposure.

Fire-Fighting and Accidental Release Procedures

Table 5: Fire-Fighting Measures

Aspect Recommendation

. i o ) Use dry chemical, carbon dioxide, or
Suitable Extinguishing Media .
alcohol-resistant foam.[13]

) ) A direct water stream may be ineffective and
Unsuitable Media ]
could spread the fire.[13]

B Combustion produces irritating and highly toxic
Specific Hazards ) ] i )
gases, including carbon and nitrogen oxides.[13]

| Protective Equipment | Wear a self-contained breathing apparatus (SCBA) in pressure-
demand (MSHA/NIOSH approved) and full protective gear.[13] |

Accidental Release Measures:

e Evacuate & Isolate: Immediately evacuate personnel from the spill area. Remove all sources
of ignition.[3][10][13]

o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to
enter drains or waterways.[3][11][13]

e Absorb & Collect: Use a spark-proof tool to collect the material.[13] Absorb any liquid with an
inert material such as sand, earth, or vermiculite.[13]

o Package for Disposal: Place the collected material into a suitable, labeled container for
disposal according to local regulations.[13]

o Decontaminate: Clean the spill area thoroughly. Wash contaminated clothing before reuse.[3]
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Diagram 4: Workflow for responding to an accidental release of Didecylamine.

Toxicological and Ecological Information

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b041449?utm_src=pdf-body-img
https://www.benchchem.com/product/b041449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 6: Toxicological Summary

Effect Finding

Acute Oral Toxicity Harmful if swallowed.[2][3][4]

Skin Corrosion/Irritation Causes severe skin burns.[2][3][4]

Eye Damage/Irritation Causes serious eye damage.[3][4]
Respiratory Effects May cause respiratory tract irritation.[4]

| Other | Some data suggests potential for liver cell toxicity.[1] |

Ecological Hazards: Didecylamine is classified as very toxic to aquatic life, with long-lasting
effects.[2] Release into the environment must be strictly avoided. All waste and spillage should
be collected and disposed of as hazardous waste in accordance with local, state, and federal
regulations.[3] Prevent the substance from entering soil, ditches, sewers, or waterways.[3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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